Cas no 1891310-71-6 (4-(1-aminopropan-2-yl)benzonitrile)

• Product Name: 4-(1-aminopropan-2-yl)benzonitrile
• CAS No: 1891310-71-6
• MF: C₁₀H₁₂N₂
• MW: 160.215682029724
• CID: 6263884
• PubChem ID: 91300200
• Update Time: 2025-05-24

4-(1-aminopropan-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(1-aminopropan-2-yl)benzonitrile
• SCHEMBL21275418
• 4-(1-Amino-2-propyl)benzonitrile
• 1891310-71-6
• MFCD32876739
• SY275840
• EN300-1818416

• Inchi： 1S/C10H12N2/c1-8(6-11)10-4-2-9(7-12)3-5-10/h2-5,8H,6,11H2,1H3
• InChI Key： ZUJWUWOIJQZIKK-UHFFFAOYSA-N
• SMILES： NCC(C)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 160.100048391g/mol
• Monoisotopic Mass: 160.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.8Ų

Additional information on 4-(1-aminopropan-2-yl)benzonitrile

4-(1-aminopropan-2-yl)benzonitrile: A Comprehensive Overview of CAS No. 1891310-71-6

4-(1-aminopropan-2-yl)benzonitrile, with the CAS number 1891310-71-6, is a unique organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by its distinct chemical structure, which features a benzonitrile moiety attached to a 1-aminopropan-2-yl group. The combination of these functional groups imparts specific properties that make it a valuable candidate for further research and development.

The chemical structure of 4-(1-aminopropan-2-yl)benzonitrile can be represented as C₉H₁₂N₂. The presence of the nitrile group (CN) and the amino group (NH₂) provides a versatile platform for chemical modifications and functionalization. The nitrile group is known for its strong electron-withdrawing properties, which can influence the reactivity and stability of the molecule. On the other hand, the amino group offers opportunities for conjugation with other molecules, making it a potential building block for more complex structures.

In the realm of medicinal chemistry, 4-(1-aminopropan-2-yl)benzonitrile has shown promise as a lead compound for drug discovery. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors, which are implicated in various diseases. For instance, researchers have investigated its ability to modulate G protein-coupled receptors (GPCRs), which are key targets in the development of drugs for conditions such as cardiovascular diseases, neurological disorders, and cancer. The unique structural features of this compound allow it to interact with these receptors in a highly specific manner, potentially leading to improved therapeutic outcomes with reduced side effects.

Beyond its medicinal applications, 4-(1-aminopropan-2-yl)benzonitrile has also been studied for its potential use in materials science. The combination of the nitrile and amino groups can enhance the mechanical properties and thermal stability of polymers and other materials. For example, incorporating this compound into polymer chains can result in materials with improved tensile strength and resistance to degradation. This makes it a valuable candidate for applications in areas such as advanced composites, coatings, and adhesives.

The synthesis of 4-(1-aminopropan-2-yl)benzonitrile has been optimized through various methods, including catalytic reactions and multi-step synthetic routes. One common approach involves the reaction of 4-cyanobenzaldehyde with 1-amino-propan-2-one under appropriate conditions. The choice of catalysts and solvents plays a crucial role in achieving high yields and purity levels. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic methods, reducing the environmental impact associated with its production.

The physical properties of 4-(1-aminopropan-2-yl)benzonitrile, such as its melting point, boiling point, and solubility, are important considerations for both research and industrial applications. Experimental data indicates that this compound exhibits good solubility in common organic solvents like ethanol and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and formulations. Additionally, its thermal stability is an important factor when considering its use in high-temperature processes or applications.

In conclusion, 4-(1-aminopropan-2-yl)benzonitrile, identified by CAS number 1891310-71-6, is a multifaceted compound with significant potential across multiple disciplines. Its unique chemical structure provides a foundation for further research into its biological activities and material properties. As ongoing studies continue to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.